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Compound of Interest

Compound Name: Methyl 6-chloronicotinate

Cat. No.: B105695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of methyl 6-chloronicotinate, a key intermediate in the synthesis of various

pharmaceutical compounds.

Core Chemical Data
Methyl 6-chloronicotinate is a nicotinic acid derivative with significant applications in

medicinal chemistry.[1] Its fundamental chemical properties are summarized below.
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Property Value Source

Molecular Formula C₇H₆ClNO₂ [1][2][3]

Molecular Weight 171.58 g/mol [1][2]

CAS Number 73781-91-6 [1][3]

IUPAC Name
methyl 6-chloropyridine-3-

carboxylate
[4]

Synonyms

Methyl 6-chloropyridine-3-

carboxylate, 6-Chloronicotinic

acid methyl ester

[1]

Appearance
Pale cream to cream to pale

brown crystals or powder
[4]

Melting Point 82.0-89.0 °C [4]

Experimental Protocol: Synthesis of Methyl 6-
chloronicotinate
A common method for the synthesis of methyl 6-chloronicotinate involves the esterification of

6-chloronicotinic acid. A detailed experimental protocol is provided below.[5]

Materials:

6-chloronicotinic acid

Dimethyl carbonate

Concentrated sulfuric acid (H₂SO₄)

Aqueous sodium bicarbonate (NaHCO₃) solution

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate (Na₂SO₄)
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Procedure:

A mixture of 6-chloronicotinic acid (5.67 g, 0.036 mol), dimethyl carbonate (10.95 mL, 0.131

mol), and concentrated H₂SO₄ (2.72 mL, 0.049 mol) is refluxed for 17 hours.[5]

After reflux, an aqueous NaHCO₃ solution (8.6 g in 86 mL of water) is added to the mixture.

[5]

The product is then extracted with dichloromethane (150 mL).[5]

The organic layer is dried over anhydrous Na₂SO₄, filtered, and the solvent is evaporated

under reduced pressure to yield the title compound.[5]

Crystals suitable for X-ray analysis can be obtained by slow evaporation from a

dichloromethane solution at room temperature over a period of one week.[5]

Applications in Drug Discovery
Methyl 6-chloronicotinate serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds, including G-protein coupled receptor (GPCR) modulators.[5] Its

chemical structure allows for further modification and elaboration to produce complex,

biologically active molecules.

6-Chloronicotinic Acid Methyl 6-chloronicotinateEsterification GPCR ModulatorsFurther Synthesis

Click to download full resolution via product page

Synthetic pathway from 6-Chloronicotinic Acid to GPCR Modulators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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